Cas no 62031-36-1 (Benzene, 1,3-dichloro-5-(iodomethyl)-)

• Product Name: Benzene, 1,3-dichloro-5-(iodomethyl)-
• CAS No: 62031-36-1
• MF: C₇H₅Cl₂I
• MW: 286.925072431564
• CID: 1633832
• PubChem ID: 71390528
• Update Time: 2025-06-07

Benzene, 1,3-dichloro-5-(iodomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-5-(iodomethyl)-
• 1,3-dichloro-5-(iodomethyl)benzene
• DTXSID30812431
• ZB1106
• 62031-36-1
• SCHEMBL18908985
• G90499

• Inchi： 1S/C7H5Cl2I/c8-6-1-5(4-10)2-7(9)3-6/h1-3H,4H2
• InChI Key： SQRAZLRFXOEDMH-UHFFFAOYSA-N
• SMILES： ICC1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 285.88095
• Monoisotopic Mass: 285.88130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 1,3-dichloro-5-(iodomethyl)-

Comprehensive Overview of Benzene, 1,3-dichloro-5-(iodomethyl)- (CAS No. 62031-36-1)

Benzene, 1,3-dichloro-5-(iodomethyl)- (CAS No. 62031-36-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzene ring substituted with two chlorine atoms at the 1 and 3 positions and an iodomethyl group at the 5 position. The combination of these functional groups endows the molecule with a range of chemical properties that make it valuable for various applications.

The synthesis of Benzene, 1,3-dichloro-5-(iodomethyl)- typically involves multi-step processes, including halogenation and substitution reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel catalytic method that significantly reduces the formation of by-products and improves overall yield. This method utilizes a palladium catalyst in conjunction with a mild base, providing a robust and scalable approach to the synthesis of this compound.

In the realm of pharmaceutical research, Benzene, 1,3-dichloro-5-(iodomethyl)- has shown promise as an intermediate in the development of novel drugs. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of bioactive molecules. One notable application is in the field of anticancer drug discovery. A recent study published in Cancer Research demonstrated that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines. The iodomethyl group, in particular, has been shown to enhance the molecule's ability to interact with specific cellular targets, thereby improving its therapeutic potential.

The physical and chemical properties of Benzene, 1,3-dichloro-5-(iodomethyl)- have been extensively studied to understand its behavior in different environments. It is a colorless liquid with a characteristic odor and has a boiling point of approximately 180°C. The compound is moderately soluble in water but exhibits high solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

Safety considerations are paramount when handling Benzene, 1,3-dichloro-5-(iodomethyl)-. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, as well as working in well-ventilated areas to minimize exposure to vapors.

The environmental impact of Benzene, 1,3-dichloro-5-(iodomethyl)- is another important aspect to consider. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, researchers at the University of California have developed a biocatalytic approach that uses enzymes to catalyze the synthesis process. This method not only reduces the use of harsh chemicals but also minimizes waste generation.

In conclusion, Benzene, 1,3-dichloro-5-(iodomethyl)- (CAS No. 62031-36-1) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical applications. Its unique structural features and reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.